5,7-dichloro-8-quinolinyl 4-iodobenzenesulfonate

• IUPAC Name: (5,7-dichloroquinolin-8-yl) 4-iodobenzenesulfonate
• InChI: InChI=1S/C15H8Cl2INO3S/c16-12-8-13(17)15(14-11(12)2-1-7-19-14)22-23(20,21)10-5-3-9(18)4-6-10/h1-8H
• InChI Key: HEIKCEYWLGHZAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(C=C2Cl)Cl)OS(=O)(=O)C3=CC=C(C=C3)I)N=C1
• Molecular Formula: C15H8Cl2INO3S
• Molecular Weight: 480.1 g/mol

Description

Synthesis Analysis

Research on compounds closely related to 5,7-dichloro-8-quinolinyl 4-iodobenzenesulfonate indicates a variety of synthetic pathways. For example, a study on dibenzyltin(IV) complexes of 5-[(E)-2-(aryl)-1-diazenyl]quinolin-8-olates describes the synthesis of complexes through the reaction of sodium salts of related quinolinol with dibenzyltin dichloride, highlighting methods that could be applicable to the synthesis of closely related compounds (Baul et al., 2006).

Molecular Structure Analysis

The structure of similar quinolinyl compounds has been extensively studied. For instance, the molecular structure of 5-chloro-7-iodo-8-quinolinol, a compound with a related structure, has been determined by X-ray analysis, suggesting insights into the planarity and hydrogen bonding potential of such molecules (Kashino & Haisa, 1973).

Chemical Reactions and Properties

The chemical behavior of 5,7-dichloro-8-quinolinyl 4-iodobenzenesulfonate-related compounds involves a variety of reactions. For example, research on 4-chloro-N-8-quinolinylbenzenesulfonamide describes its use in copper(II) extraction, indicating the potential reactivity of sulfonamide groups with metal ions (Almela et al., 2004).

Physical Properties Analysis

The physical properties of compounds with structures similar to 5,7-dichloro-8-quinolinyl 4-iodobenzenesulfonate are influenced by their molecular arrangement and intermolecular forces. The crystal and molecular structure analysis of related compounds, such as 5-chloro-7-iodo-8-quinolinol, provides insights into their solid-state properties and potential interactions (Kashino & Haisa, 1973).

Chemical Properties Analysis

Chemical properties are closely tied to the functional groups present in the molecule. Studies on related sulfonamide and quinoline derivatives, such as the electrochemical behavior of 4-chloro-N-8-quinolinylbenzenesulfonamide, reveal how specific substituents can influence the reactivity and stability of these compounds (Huebra & Elizalde, 2011).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as 5,7-dichloro-8-hydroxyquinoline (also known as chloroxine), have been used as antimicrobial agents

Mode of Action

Based on the properties of similar compounds, it could potentially interact with bacterial cells, leading to their destruction . The specific interactions and changes caused by this compound remain to be elucidated.

Result of Action

Based on the properties of similar compounds, it could potentially have antimicrobial effects .